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Compound of Interest

Compound Name: Triheptadecanoin

cat. No.: BO54981

An In-depth Technical Guide to the Physicochemical Properties of Triheptadecanoin

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of excipients and chemical standards is paramount.
Triheptadecanoin (CAS 2438-40-6), a triglyceride composed of three heptadecanoic acid
molecules esterified to a glycerol backbone, serves as a crucial reference standard in various
analytical procedures, particularly in lipid metabolism studies and food analysis.[1][2] This
guide provides a detailed overview of its melting point and density, complete with experimental
protocols and logical diagrams to illustrate key processes.

Quantitative Physicochemical Data

The melting point and density are critical parameters for the identification, purity assessment,
and formulation development of triheptadecanoin. The reported values for these properties
are summarized below.

Physical Property Value Source
Melting Point 56-58 °C ChemBK[1]
64-67 °C ChemicalBook][3]

Density 0.93 g/cm?3 ChemBK[1]

0.912 + 0.06 g/cm? (Predicted) = ChemicalBook][3]
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Note: The variation in reported melting points may be attributed to differences in the purity of
the sample or the specific experimental conditions used for determination.

Experimental Protocols

While specific experimental reports detailing the determination of triheptadecanoin's melting
point and density are not readily available, standard methodologies for these measurements
are well-established.

Melting Point Determination via Capillary Method

The melting point of a solid organic compound like triheptadecanoin is typically determined
using a melting point apparatus (e.g., Mel-Temp or a Thiele tube). This method relies on
observing the temperature range over which the solid transitions into a liquid.[4] A pure
crystalline compound exhibits a sharp, characteristic melting point range of about 0.5-1.0°C.[4]
[5] Impurities tend to lower and broaden this range.[4][6]

Methodology:

o Sample Preparation: A small quantity of dry, finely powdered triheptadecanoin is introduced
into a capillary tube, which is sealed at one end. The tube is tapped gently to pack the solid
to a height of 2-3 mm.[7]

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus, adjacent to a calibrated thermometer.[4]

o Approximate Determination: An initial rapid heating is performed to determine an
approximate melting range.[4][6]

o Accurate Determination: A fresh sample is prepared and the apparatus is allowed to cool to
at least 20°C below the approximate melting point. The sample is then heated slowly, at a
rate of approximately 1-2°C per minute, as the melting point is approached.[4][7]

» Data Recording: Two temperatures are recorded:

o T1: The temperature at which the first droplet of liquid appears.
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o T2: The temperature at which the entire sample has completely liquefied. The melting
point is reported as the range T1-T2.

Visualizations: Workflows and Synthesis

To further elucidate the processes related to triheptadecanoin, the following diagrams
illustrate the experimental workflow for melting point determination and the chemical synthesis
of the compound.
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Caption: Experimental workflow for determining the melting point of triheptadecanoin.
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Caption: Chemical synthesis of triheptadecanoin from glycerol and heptadecanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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